![molecular formula C21H19ClN2OS B2431272 (3-(3-Chlorophenyl)-2-thioxo-1,4-diazaspiro[4.4]non-3-en-1-yl)(p-tolyl)methanone CAS No. 1223920-84-0](/img/structure/B2431272.png)
(3-(3-Chlorophenyl)-2-thioxo-1,4-diazaspiro[4.4]non-3-en-1-yl)(p-tolyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound contains a diazaspiro ring, a thioxo group, and a methanone group, which are all common in medicinal chemistry. The presence of these groups suggests that the compound could have interesting biological activities .
Molecular Structure Analysis
The compound likely has a complex 3D structure due to the presence of the diazaspiro ring. This ring system is made up of two fused rings, one of which contains two nitrogen atoms .Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, compounds with similar functional groups have been known to undergo a variety of chemical reactions. For example, the thioxo group can participate in redox reactions .Scientific Research Applications
Synthesis and Reactivity
Cyclopropenone Oximes and Heterocyclic Spiro Compounds : Research involving cyclopropenone oximes preparation and their reaction with isocyanates to afford diazaspiro hexenones offers insights into synthetic pathways that could be relevant for synthesizing and manipulating the structure of similar spiro compounds (Yoshida et al., 1988). The work highlights methodologies for creating spiro compounds, which could be applicable to the synthesis of (3-(3-Chlorophenyl)-2-thioxo-1,4-diazaspiro[4.4]non-3-en-1-yl)(p-tolyl)methanone.
Conversion of Ketones into Oxime Derivatives : A study on the conversion of ketones from heterocyclic spiro compounds into oxime derivatives presents a relevant chemical transformation, potentially offering a pathway to modify or study the compound through the introduction of oxime groups (Rahman et al., 2013).
Potential Applications
Antibacterial and Anticancer Agents : Novel pyrazole derivatives with structural similarities have been evaluated for antimicrobial and anticancer activities, indicating that compounds with complex heterocyclic frameworks can possess significant biological properties. This suggests that the research into this compound could explore its potential as a biomedical agent (Hafez et al., 2016).
Photophysical Studies and Solvatochromic Analysis : The study of diazaspiro compounds under different solvent conditions for their photophysical behavior could be relevant for exploring the optical and electronic properties of similar compounds, which might find applications in materials science or as sensors (Aggarwal & Khurana, 2015).
Future Directions
Properties
IUPAC Name |
[2-(3-chlorophenyl)-3-sulfanylidene-1,4-diazaspiro[4.4]non-1-en-4-yl]-(4-methylphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19ClN2OS/c1-14-7-9-15(10-8-14)19(25)24-20(26)18(16-5-4-6-17(22)13-16)23-21(24)11-2-3-12-21/h4-10,13H,2-3,11-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDUMTCMYBHVIHB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)N2C(=S)C(=NC23CCCC3)C4=CC(=CC=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19ClN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.